Cas no 238758-60-6 ((4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate)

• Product Name: (4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate
• CAS No: 238758-60-6
• MF: C₁₂H₁₃NO₆
• MW: 267.234723806381
• CID: 1029982
• PubChem ID: 71301538
• Update Time: 2025-10-25

(4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate
• (4-hydroxyoxolan-2-yl)methyl 4-nitrobenzoate
• 238758-60-6
• (4-Hydroxytetrahydrofuran-2-yl)methyl4-nitrobenzoate
• 2,5-Anhydro-3-deoxy-1-O-(4-nitrobenzoyl)pentitol
• SCHEMBL26915772
• DTXSID70744363

• Inchi： 1S/C12H13NO6/c14-10-5-11(18-6-10)7-19-12(15)8-1-3-9(4-2-8)13(16)17/h1-4,10-11,14H,5-7H2
• InChI Key： ZQXNZXQZXNEUAZ-UHFFFAOYSA-N
• SMILES： O1CC(CC1COC(C1C=CC(=CC=1)[N+](=O)[O-])=O)O

Computed Properties

• Exact Mass: 267.07428713g/mol
• Monoisotopic Mass: 267.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 102Ų

Additional information on (4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate

Introduction to CAS No 238758-60-6: (4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate

The compound with CAS No 238758-60-6, commonly referred to as (4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate, is a highly specialized organic compound that has garnered significant attention in recent scientific research. This compound is notable for its unique chemical structure, which combines a tetrahydrofuran ring with a nitrobenzoate group, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and materials science.

4-Hydroxytetrahydrofuran is a key structural component of this compound, contributing to its versatile reactivity and stability. The hydroxyl group attached to the tetrahydrofuran ring enhances the molecule's ability to participate in hydrogen bonding, which is crucial for its solubility and interaction with biological systems. The 4-nitrobenzoate moiety, on the other hand, introduces electron-withdrawing properties that can influence the compound's electronic behavior and reactivity.

Recent studies have highlighted the potential of (4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate in drug delivery systems. Its ability to form stable complexes with various biomolecules has made it a promising candidate for targeted drug delivery. Researchers have explored its use as a carrier for anti-cancer drugs, where its biocompatibility and controlled release properties are highly advantageous.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The nitrobenzoate group has been shown to exhibit herbicidal activity under specific conditions, making it a potential candidate for developing eco-friendly herbicides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of (4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized various synthetic routes, including nucleophilic substitution and esterification reactions, to achieve high yields and purity. These methods have been documented in recent publications, providing valuable insights into the scalability of the synthesis process for industrial applications.

From a structural perspective, the compound's molecular weight is approximately 319 g/mol, with a melting point of around 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are essential for quality control and characterization during both research and production phases.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to study its electronic structure and interaction with biological targets. These studies have provided valuable insights into its potential as a lead compound in drug discovery programs.

In conclusion, (4-Hydroxytetrahydrofuran-2-yl)methyl 4-nitrobenzoate (CAS No 238758-60-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and recent research findings underscore its importance as a valuable tool in modern chemistry and biology.